Aminoguanidine hydrochloride

• CAS No.: 1937-19-5
• Product Name: Aminoguanidine hydrochloride
• Molecular Formula: CH7ClN4
• Molecular Weight: 110.55 g/mol
• IUPAC Name: [(E)-C-aminocarbonohydrazonoyl]azanium;chloride
• Standard InChI: InChI=1S/CH6N4.ClH/c2-1(3)5-4;/h4H2,(H4,2,3,5);1H
• Standard InChIKey: UBDZFAGVPPMTIT-UHFFFAOYSA-N
• Isomeric SMILES: C(=N/N)(\[NH3+])/N.[Cl-]
• SMILES: C(=NN)([NH3+])N.[Cl-]
• Canonical SMILES: C(=N[NH3+])(N)N.[Cl-]
• Appearance: Solid powder
• Description: Pimagedine, also known as aminoguanidine, MDL-201228; YM-585; GER-11, is an AGE Inhibitor potentially for the treatment of diabetic nephropathy and diabetic retinopathy. Pimagedine is also a diamine oxidase and nitric oxide synthase inhibitor. It acts to reduce levels of advanced glycation end products (AGEs) through interacting with 3-deoxyglucosone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pimagedine, MDL-201228; YM-585; GER-11; MDL201228; YM585; GER11. aminoguanidine. Pimagedine hydrochloride; Guanylhydrazine hydrochloride
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• PubChem Compound: 11240450
• Last Modified: Nov 12 2021